Cas no 83949-93-3 (2-[2-(1,3-Dioxoinden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid;quinoline)

• Product Name: 2-[2-(1,3-Dioxoinden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid;quinoline
• CAS No: 83949-93-3
• MF: C₃₅H₂₃N₃O₅S₂
• MW: 629.70422577858
• CID: 888977
• Update Time: 2023-08-03

2-[2-(1,3-Dioxoinden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid;quinoline Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,3-dihydro-1,3-dioxo-1h-inden-2-yl)quinolin-6-yl]-6-methylbenzothiazole-7-sulphonic acid, compound with quinoline (1:1)
• 2-[2-(1,3-dioxoinden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid,quinoline
• 2-(2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)quinolin-6-yl)-6-methylbenzothiazole-7-sulphonic acid, compound with quinoline (1:1)
• 2-[2-(1,3-Dioxo-2,3-dihydro-1H-inden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid--quinoline (1/1)
• 2-[2-(1,3-Dioxoinden-2-yl)quinolin-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid;quinoline

• Inchi： 1S/C26H16N2O5S2.C9H7N/c1-13-6-9-20-24(25(13)35(31,32)33)34-26(28-20)15-8-10-18-14(12-15)7-11-19(27-18)21-22(29)16-4-2-3-5-17(16)23(21)30;1-2-6-9-8(4-1)5-3-7-10-9/h2-12,21H,1H3,(H,31,32,33);1-7H
• InChI Key： SUKTYHWRJKAUHS-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC3=C(C=2)C=CC(C2C(C4C=CC=CC=4C2=O)=O)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)O.N1C=CC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 3
• Complexity: 1050
• Topological Polar Surface Area: 164